
A Procedural Guide to the Safe Disposal of 1,1-
Undecanediol

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 1,1-Undecanediol

Cat. No.: B14006925

Get Quote

For researchers, scientists, and drug development professionals, the integrity of our work is

intrinsically linked to the safety and responsibility of our practices. The proper disposal of

laboratory chemicals is not merely a regulatory hurdle; it is a fundamental aspect of ensuring a

safe work environment, protecting our communities, and maintaining environmental

stewardship. This guide provides an in-depth, procedural framework for the proper disposal of

1,1-Undecanediol, moving beyond a simple checklist to explain the rationale behind each

critical step.

Important Disclaimer: A specific Safety Data Sheet (SDS) for 1,1-Undecanediol (CAS No.

149639-35-0) is not readily available in public databases. The following guidance is

synthesized from the toxicological and physicochemical data of structurally analogous long-

chain alcohols and diols, such as 1-Undecanol and 1,11-Undecanediol, combined with

established best practices for chemical waste management. A thorough risk assessment should

be conducted by laboratory personnel before handling 1,1-Undecanediol, treating it with the

caution due to a compound whose toxicological properties have not been fully investigated.[1]

Hazard Identification and Risk Assessment
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Understanding the potential hazards of 1,1-Undecanediol is the first step in managing its

disposal safely. Based on data from similar long-chain aliphatic alcohols and diols, the primary

risks are associated with irritation and environmental toxicity.

Health Hazards: Like its analogue 1-Undecanol, 1,1-Undecanediol is anticipated to cause

serious eye irritation.[1][2] While skin irritation is generally reported as mild for similar

compounds, prolonged or repeated contact should be avoided.[3] Inhalation of vapors or

dusts may lead to respiratory tract irritation.[4] The full toxicological profile is unknown.[1]

Environmental Hazards: A significant concern for long-chain alcohols is their environmental

impact. Analogous compounds are classified as harmful or toxic to aquatic life, with potential

for long-term adverse effects.[2][5] Due to its low water solubility, it is not likely to be mobile

in the environment but can contaminate soil and groundwater if spilled.[1][3]

Personal Protective Equipment (PPE) Imperatives
A proactive approach to safety mandates the use of appropriate PPE. The choice of PPE is a

direct response to the identified hazards.

Eye Protection: Wear chemical safety goggles or a face shield that complies with OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[4][6]

This is critical to prevent contact that could lead to serious eye irritation.[2]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile) and a lab coat. Protective

clothing should be selected based on the potential for skin contact and the physical

environment of the workplace.[4]

Respiratory Protection: If there is a risk of generating dusts or aerosols, use a NIOSH-

approved respirator.[7] All handling of the material, especially where aerosols or dusts could

be generated, should occur in a well-ventilated area, preferably within a chemical fume hood.

[4]

Quantitative Data and Physicochemical Properties
A summary of known and inferred properties of 1,1-Undecanediol is crucial for its safe

handling and for planning its disposal.
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Property Value / Information Source(s)

Molecular Formula C₁₁H₂₄O₂ [8]

Molecular Weight 188.31 g/mol [8]

Appearance
Inferred to be a white solid or

water-white liquid.
[3][7]

Solubility
Inferred to be slightly soluble

or immiscible in water.
[3][5]

Primary Health Hazards

Causes serious eye irritation

(inferred). May cause skin and

respiratory irritation (inferred).

[2][4]

Environmental Hazards
Harmful to aquatic life

(inferred).
[2][5]

Incompatible Materials

Strong oxidizing agents, alkali

metals, nitrides, strong

reducing agents, acid

chlorides, acid anhydrides.

[3][7]

Operational Disposal Plan: A Step-by-Step Protocol
The disposal of 1,1-Undecanediol must be treated as a regulated hazardous waste stream.

Under no circumstances should this chemical be disposed of down the drain or in the regular

trash.[9][10] This is to prevent the release of a substance potentially harmful to aquatic

ecosystems.[2]

Step 1: Waste Collection and Segregation
The principle of waste segregation is fundamental to safe laboratory practice. It prevents

dangerous chemical reactions and ensures that waste is handled by the appropriate disposal

stream.[11][12]

Use a Dedicated Waste Container: Collect 1,1-Undecanediol waste in a designated,

compatible container. A high-density polyethylene (HDPE) or glass container is typically

appropriate.[13][14] The container must be in good condition with a secure, leak-proof lid.[10]
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Do Not Mix Waste: Do not mix 1,1-Undecanediol with other waste streams, especially

incompatible materials like strong acids or oxidizing agents.[14]

Leave Headspace: Allow at least 10% of free space in liquid waste containers to

accommodate vapor expansion.[13]

Step 2: Proper Labeling
Accurate labeling is a critical communication tool mandated by OSHA's Hazard Communication

Standard.[15][16] It ensures that anyone handling the container is aware of its contents and the

associated dangers.

Use a Hazardous Waste Label: Affix a "Hazardous Waste" label to the container immediately

upon starting waste accumulation.[10]

Complete All Fields: Clearly write the full chemical name, "1,1-Undecanediol," and list all

constituents if it is a mixture, with approximate percentages.[13]

Indicate Hazards: Check the appropriate boxes on the label to indicate the known and

inferred hazards (e.g., "Irritant," "Environmental Hazard").[10]

Step 3: Storage in a Satellite Accumulation Area (SAA)
Proper storage of the waste container while it is being filled is crucial to maintaining a safe

laboratory environment.

Location: Store the waste container in a designated SAA within the lab, at or near the point

of generation.[10]

Secondary Containment: Place the container in a secondary containment bin or tray to

contain any potential leaks.[13]

Segregation: Ensure the container is stored away from incompatible materials.[7]

Keep Closed: The waste container must be kept tightly sealed at all times, except when you

are actively adding waste.[10]

Step 4: Arranging for Final Disposal
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The final disposal of 1,1-Undecanediol must be handled by professionals equipped to manage

chemical waste in compliance with all federal, state, and local regulations.[7][9]

Contact a Licensed Vendor: Arrange for pickup through your institution's Environmental

Health & Safety (EHS) office or a licensed hazardous waste disposal contractor.[7][10]

Disposal Method: The most common and appropriate disposal method for this type of

organic material is high-temperature incineration in a licensed facility.[17] This ensures the

complete destruction of the compound.

Emergency Procedures: Spill Management
In the event of a spill, a swift and correct response is essential to mitigate risks to personnel

and the environment.

Alert Personnel: Immediately notify others in the vicinity of the spill.[14]

Isolate the Area: Secure the area and prevent entry.

Assess the Spill: If the spill is large or you are not trained to handle it, evacuate the area and

contact your EHS office or emergency response team.

Ventilate (If Safe): Increase ventilation in the area, for example, by using a chemical fume

hood.

Don PPE: Wear the appropriate PPE as described in Section 1.

Contain and Absorb: For liquid spills, use an inert absorbent material (e.g., vermiculite, sand,

or commercial sorbent pads) to contain and soak up the material.[1][18] For solid spills,

carefully sweep or vacuum the material, avoiding the creation of dust.[17]

Collect Waste: Place the absorbed material and any contaminated cleaning supplies into a

labeled hazardous waste container.[17]

Decontaminate: Clean the spill area thoroughly with soap and water, collecting the cleaning

water as hazardous waste.[17]

Report: Report the incident to your supervisor and EHS office as per your institution's policy.
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Disposal Decision Workflow
The following diagram provides a visual representation of the procedural logic for the safe

disposal of 1,1-Undecanediol waste.

Waste Generation & Collection

Storage & Final Disposal

Contingency

Generate 1,1-Undecanediol Waste

Collect waste in a dedicated,
properly labeled, compatible container.

Container Full or
Stored > 6 Months? Accidental Spill?

Store container closed in a
secondary-contained SAA.

 No

Arrange for disposal via EHS
or licensed waste contractor.

 Yes

Proper Disposal via Incineration

 No

Follow Spill Management Protocol

 Yes

Click to download full resolution via product page
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Caption: Workflow for the safe disposal of 1,1-Undecanediol waste in a laboratory setting.

References
SAFETY DATA SHEET - CPAchem Ltd. CPAchem Ltd. [Link]

1,1-Undecanediol | C11H24O2 | CID 20365905 - PubChem. National Institutes of Health.

[Link]

OSHA MSDS Regulations and Interpretations - Interactive Learning Paradigms,

Incorporated. ILPI. [Link]

Risk Assessment for the New Active Ingredient 1,2 Hexanediol as a Non-food Co -

Regulations.gov. U.S. Environmental Protection Agency. [Link]

1-Undecanol | C11H24O | CID 8184 - PubChem. National Institutes of Health. [Link]

Undecane-1,11-diol | C11H24O2 | CID 69822 - PubChem. National Institutes of Health.

[Link]

OSHA's Revised Hazard Communication Standard - Chemtrec. CHEMTREC. [Link]

Chemical Waste Disposal Solutions for Laboratories - Environmental Marketing.

Environmental Marketing Services, LLC. [Link]

Chapter 7 Chemical Disposal Procedures - University of Wisconsin–Madison. University of

Wisconsin–Madison. [Link]

Chemical Waste Disposal Procedures - Concordia University. Concordia University. [Link]

Assessment of the potential risk of 1,2-hexanediol using phytotoxicity and cytotoxicity

testing. National Institutes of Health. [Link]

Permissible Exposure Limits - Annotated Tables | Occupational Safety and Health

Administration. OSHA. [Link]

Disposal of Chemical Waste | Safety Unit - Weizmann Institute. Weizmann Institute of

Science. [Link]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b14006925/docs?utm_src=pdf-body#a-procedural-guide-to-the-safe-disposal-of-1-1-undecanediol
https://www.cpachem.com/sds/SB38110.pdf
https://www.benchchem.com/product/b14006925/docs?utm_src=pdf-body#a-procedural-guide-to-the-safe-disposal-of-1-1-undecanediol
https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Undecanediol
https://www.ilpi.com/msds/osha/
https://www.regulations.gov/document/EPA-HQ-OPP-2017-0483-0006
https://pubchem.ncbi.nlm.nih.gov/compound/1-Undecanol
https://pubchem.ncbi.nlm.nih.gov/compound/Undecane-1_11-diol
https://www.chemtrec.com/news/week-2-osha-hcs-updates-physical-and-health-hazard-classifications
https://www.emsllcusa.com/blog/chemical-waste-disposal-solutions-for-laboratories/
https://ehs.wisc.edu/wp-content/uploads/sites/25/2017/01/LSM-CH07.pdf
https://www.concordia.ca/services/environmental-health-safety/hazardous-materials/chemical-waste-disposal.html
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7950212/
https://www.osha.gov/annotated-pels
https://www.weizmann.ac.il/safety/chemical-waste-disposal/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14006925?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


SURFYNOL® 104 E - SAFETY DATA SHEET. Evonik. [Link]

Hazardous Materials Disposal Guide | Nipissing University. Nipissing University. [Link]

Chemical Waste Management Guide. Technion - Israel Institute of Technology. [Link]

Learn about Dioxin | US EPA. U.S. Environmental Protection Agency. [Link]

Dioxin Disposal. University of Nebraska Medical Center. [Link]

Permissible Exposure Limits – OSHA Annotated Table Z-1. Regulations.gov. [Link]

Environmental Health and Safety Disposal of Iodine - Case Western Reserve University.

Case Western Reserve University. [Link]

Disposal Guidance | I-WASTE DST | US EPA. U.S. Environmental Protection Agency. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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